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Compound of Interest

Compound Name: 5-Methylbenzofuran

Cat. No.: B096412 Get Quote

An In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-
Methylbenzofuran in Modern Research
5-Methylbenzofuran, a heterocyclic aromatic organic compound with the chemical formula

C₉H₈O, is a key structural motif in a multitude of biologically active molecules.[1] Its presence in

the core structure of various pharmaceuticals and agrochemicals underscores its importance in

medicinal chemistry and drug discovery. The benzofuran scaffold is a privileged structure,

known to interact with a wide range of biological targets, and the addition of a methyl group at

the 5-position can significantly influence its pharmacokinetic and pharmacodynamic properties.

This guide provides a comprehensive technical overview of 5-Methylbenzofuran, including its

commercial availability, synthesis, quality control, and safe handling, to support researchers in

their scientific endeavors.

Part 1: Sourcing High-Quality 5-Methylbenzofuran: A
Guide to Commercial Suppliers
The quality of starting materials is paramount in research and development. Several reputable

chemical suppliers offer 5-Methylbenzofuran, and selecting the appropriate grade and

supplier is a critical first step.

Comparative Analysis of Commercial Suppliers
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Supplier Stated Purity CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Sigma-Aldrich 97% 18441-43-5 C₉H₈O 132.16

Key Organics >97%[2] 18441-43-5 C₉H₈O 132.16

Combi-Blocks Not Specified 18441-43-5 C₉H₈O 132.16

Apollo Scientific Not Specified 18441-43-5 C₉H₈O 132.16

This table is not exhaustive and represents a selection of commercially available sources.

Purity levels should always be confirmed by consulting the supplier's Certificate of Analysis

(CoA) for a specific lot.

Supplier Qualification Workflow
Selecting a supplier should be a systematic process to ensure the quality and consistency of

the material. The following workflow outlines key steps for qualifying a supplier of 5-
Methylbenzofuran.
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Supplier Qualification Workflow for 5-Methylbenzofuran

Identify Potential Suppliers

Request Technical Data Package (TDP)
(CoA, SDS, Specifications)

Review Purity and Impurity Profile

Evaluate Supplier's Quality Management System (QMS)

Request and Test a Sample Lot

Analytical Method Validation/Verification

Approve Supplier

Click to download full resolution via product page

Caption: A stepwise process for qualifying commercial suppliers of 5-Methylbenzofuran.

Part 2: Synthesis and Potential Impurities
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Understanding the synthetic route to 5-Methylbenzofuran is crucial for anticipating potential

impurities that may affect experimental outcomes. A common and efficient method for the

synthesis of benzofurans is the copper-catalyzed aerobic oxidative cyclization of phenols and

alkynes.[3]

Illustrative Synthetic Pathway
A plausible synthetic route to 5-Methylbenzofuran involves the reaction of p-cresol with an

appropriate alkyne derivative in the presence of a copper catalyst and an oxidant.

Reaction:p-Cresol + Alkyne --- (Cu Catalyst, Oxidant) ---> 5-Methylbenzofuran

Potential Impurities and Their Origins
Unreacted Starting Materials: Residual p-cresol and alkyne starting materials may be

present.

Homocoupled Products: The alkyne may undergo homocoupling to form a diyne byproduct.

Isomeric Benzofurans: Depending on the reaction conditions, other methylated benzofuran

isomers could potentially form, although the directing effect of the hydroxyl group on the

phenol generally favors the desired isomer.

Oxidized Byproducts: Over-oxidation of the starting materials or product can lead to the

formation of various oxidized impurities.

Residual Catalyst: Trace amounts of the copper catalyst may remain in the final product.

Part 3: Analytical Quality Control for 5-
Methylbenzofuran
Rigorous analytical testing is essential to confirm the identity, purity, and quality of 5-
Methylbenzofuran. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy are powerful techniques for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Purity Assessment
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GC-MS is an ideal method for separating and identifying volatile and semi-volatile compounds,

making it well-suited for the analysis of 5-Methylbenzofuran.[4]

Experimental Protocol:

Sample Preparation:

Prepare a stock solution of 5-Methylbenzofuran in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) at a concentration of 1 mg/mL.

Prepare a series of calibration standards by serial dilution of the stock solution.

GC-MS Instrumentation and Parameters:

Gas Chromatograph: Agilent 7890B GC or equivalent.[5]

Mass Spectrometer: Agilent 5977A MSD or equivalent.[5]

GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar

column.

Injection Port Temperature: 250 °C.

Injection Mode: Splitless (1 µL injection volume).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Program: Initial temperature of 60 °C, hold for 2 min, ramp to 280 °C at 10 °C/min,

hold for 5 min.

Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-450.
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Scan Mode: Full Scan.

Data Analysis:

Qualitative Analysis: Identify the 5-Methylbenzofuran peak by its retention time and

comparison of its mass spectrum to a reference spectrum.

Quantitative Analysis: Determine the purity by calculating the peak area percentage of 5-
Methylbenzofuran relative to the total peak area of all components in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous structural confirmation of

5-Methylbenzofuran.[6][7]

¹H NMR (Proton NMR) Spectral Data (Predicted)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.5 d 1H H-2

~7.3 d 1H H-7

~7.2 s 1H H-4

~7.0 dd 1H H-6

~6.6 d 1H H-3

~2.4 s 3H -CH₃

¹³C NMR (Carbon-13 NMR) Spectral Data (Predicted)
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Chemical Shift (δ) ppm Assignment

~155 C-7a

~145 C-2

~132 C-5

~129 C-3a

~125 C-6

~120 C-4

~111 C-7

~106 C-3

~21 -CH₃

Note: Predicted spectral data should be confirmed with experimental data from a Certificate of

Analysis or by acquiring spectra on the specific lot of material.

Part 4: Safe Handling and Storage
Proper handling and storage of 5-Methylbenzofuran are essential for laboratory safety. The

following information is based on the Safety Data Sheet (SDS) for 5-Methylbenzofuran (CAS

18441-43-5).[1][8]

Hazard Identification
GHS Pictograms:

(Harmful/Irritant)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents.

Conclusion
5-Methylbenzofuran is a valuable building block in chemical research and drug development.

A thorough understanding of its commercial sources, synthesis, potential impurities, and proper

analytical characterization is critical for obtaining reliable and reproducible experimental results.

By implementing the guidelines and protocols outlined in this technical guide, researchers can

confidently source and utilize high-quality 5-Methylbenzofuran in their work, ultimately

contributing to the advancement of science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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